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Compound of Interest

1-(3-Phenoxypropyl)piperidin-4-
Compound Name:
one

Cat. No.: B8707949

Essential Safety and Handling Guide for 1-(3-
Phenoxypropyl)piperidin-4-one

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 1-(3-Phenoxypropyl)piperidin-4-one. The following
procedures for personal protective equipment (PPE), handling, and disposal are based on best
practices for similar piperidin-4-one derivatives.

Note: A specific Safety Data Sheet (SDS) for 1-(3-Phenoxypropyl)piperidin-4-one was not
located. The following recommendations are synthesized from SDSs of structurally related
compounds, including Piperidin-4-one, 1-Benzyl-4-piperidone, and N-Phenethyl-4-piperidone. It
is imperative to handle this compound with caution and adhere to all institutional safety
protocols.

Personal Protective Equipment (PPE)

Appropriate PPE is essential to minimize exposure and ensure personal safety when handling
1-(3-Phenoxypropyl)piperidin-4-one. The following table summarizes the recommended PPE
for various laboratory activities.
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Experimental Protocols

Handling and Storage:

e Engineering Controls: Always handle 1-(3-Phenoxypropyl)piperidin-4-one in a well-

ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[1]

Emergency eye wash fountains and safety showers should be readily accessible.[1]

» Personal Hygiene: Avoid contact with skin, eyes, and clothing.[1] Do not eat, drink, or smoke

in areas where the chemical is handled.[1] Wash hands thoroughly after handling.[5]
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o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[6] Keep
away from heat, sparks, and open flames.[7]

» Incompatibilities: Avoid contact with strong oxidizing agents.[1]
Disposal Plan:

o Waste Characterization: All waste containing 1-(3-Phenoxypropyl)piperidin-4-one should
be considered hazardous waste.

» Containerization: Collect waste in a designated, properly labeled, and sealed container.

o Disposal Method: Dispose of the chemical waste through a licensed and approved waste
disposal contractor.[5] Do not dispose of it down the drain or in regular trash.[5] Follow all
local, state, and federal regulations for hazardous waste disposal.

Workflow for Handling and Disposal
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Workflow for Handling and Disposal of 1-(3-Phenoxypropyl)piperidin-4-one
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\
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Post-HandIir;;; & Disposal
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Y
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Y
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Y
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Caption: Workflow for the safe handling and disposal of 1-(3-Phenoxypropyl)piperidin-4-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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